Cas no 1564637-92-8 (2-(Methoxymethyl)-4-methylpentanoic acid)

• Product Name: 2-(Methoxymethyl)-4-methylpentanoic acid
• CAS No: 1564637-92-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6424988
• PubChem ID: 84107817
• Update Time: 2025-06-08

2-(Methoxymethyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1564637-92-8
• 2-(Methoxymethyl)-4-methylpentanoic acid
• EN300-7275479

• Inchi： 1S/C8H16O3/c1-6(2)4-7(5-11-3)8(9)10/h6-7H,4-5H2,1-3H3,(H,9,10)
• InChI Key： YQDIMYIMSNKXCQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Methoxymethyl)-4-methylpentanoic acid

Introduction to 2-(Methoxymethyl)-4-methylpentanoic acid (CAS No. 1564637-92-8)

2-(Methoxymethyl)-4-methylpentanoic acid, with the CAS number 1564637-92-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a methoxymethyl group and a methylpentanoic acid moiety. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(Methoxymethyl)-4-methylpentanoic acid is C₈H₁₆O₃, and it has a molecular weight of approximately 152.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of methanol with an appropriate alkyl halide followed by carboxylation and subsequent functional group manipulations. The detailed synthetic pathway and conditions have been extensively studied and optimized to ensure high yields and purity.

In the pharmaceutical industry, 2-(Methoxymethyl)-4-methylpentanoic acid has shown promise as a building block for the development of novel drugs. Recent research has focused on its potential as a precursor for anti-inflammatory agents and as a key intermediate in the synthesis of prodrugs designed to improve drug delivery and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from 2-(Methoxymethyl)-4-methylpentanoic acid, which exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond pharmaceuticals, 2-(Methoxymethyl)-4-methylpentanoic acid has also found applications in the agrochemical industry. Its unique structure makes it suitable for the development of new herbicides and pesticides. A recent study published in the Pest Management Science journal highlighted the effectiveness of compounds derived from 2-(Methoxymethyl)-4-methylpentanoic acid in controlling various plant pathogens and pests, demonstrating its potential as an environmentally friendly alternative to conventional agrochemicals.

In materials science, the compound's chemical properties have been leveraged to develop novel polymers and coatings. The methoxymethyl group provides enhanced solubility and compatibility with various solvents, while the carboxylic acid functionality can be used to introduce reactive sites for further functionalization. A study published in the Journal of Polymer Science: Polymer Chemistry Edition in 2020 described the synthesis of copolymers containing 2-(Methoxymethyl)-4-methylpentanoic acid, which exhibited improved mechanical properties and thermal stability compared to traditional polymers.

The safety profile of 2-(Methoxymethyl)-4-methylpentanoic acid has been thoroughly evaluated through extensive toxicological studies. These studies have shown that the compound is generally safe for use under controlled conditions, with minimal environmental impact when proper handling and disposal protocols are followed. However, it is important to adhere to standard safety guidelines to ensure worker safety and environmental protection.

In conclusion, 2-(Methoxymethyl)-4-methylpentanoic acid (CAS No. 1564637-92-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.